Cas no 610257-65-3 (5,6-Difluoro-1H-benzod1,2,3triazole)

5,6-Difluoro-1H-benzod1,2,3triazole structure
610257-65-3 structure
Product Name:5,6-Difluoro-1H-benzod1,2,3triazole
CAS No:610257-65-3
MF:C6H3F2N3
MW:155.104927301407
MDL:MFCD01628309
CID:839218
PubChem ID:6416010
Update Time:2025-04-19

5,6-Difluoro-1H-benzod1,2,3triazole Chemical and Physical Properties

Names and Identifiers

    • 5,6-Difluoro-1H-benzo[d][1,2,3]triazole
    • 1H-Benzotriazole,5,6-difluoro-(9CI)
    • DS-015468
    • SCHEMBL102964
    • 5,6-difluoro-1,2,3-benzotriazole
    • MFCD01628309
    • CS-0060738
    • W17913
    • SCHEMBL17697293
    • AS-62342
    • 610257-65-3
    • 5,6-difluoro-2H-benzotriazole
    • GBJIBWNCPDPNEC-UHFFFAOYSA-N
    • 5,6-DIFLUORO-1H-1,2,3-BENZOTRIAZOLE
    • AKOS022184300
    • 1H-Benzotriazole, 5,6-difluoro-
    • 5,6-Difluoro-1H-benzotriazole
    • 5,6-Difluoro-1H-benzod1,2,3triazole
    • MDL: MFCD01628309
    • Inchi: 1S/C6H3F2N3/c7-3-1-5-6(2-4(3)8)10-11-9-5/h1-2H,(H,9,10,11)
    • InChI Key: GBJIBWNCPDPNEC-UHFFFAOYSA-N
    • SMILES: FC1C(=CC2C(C=1)=NNN=2)F

Computed Properties

  • Exact Mass: 155.03
  • Monoisotopic Mass: 155.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6A^2
  • XLogP3: 1.2

Experimental Properties

  • Melting Point: 183-184 ºC

5,6-Difluoro-1H-benzod1,2,3triazole Pricemore >>

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